Cas no 220679-12-9 (Ethyl 5-(methylsulfonyl)-1H-indole-2-carboxylate)

Ethyl 5-(methylsulfonyl)-1H-indole-2-carboxylate structure

220679-12-9 structure

Product Name:Ethyl 5-(methylsulfonyl)-1H-indole-2-carboxylate

CAS No:220679-12-9

MF:C₁₂H₁₃NO₄S

MW:267.30092215538

MDL:MFCD16036849

CID:2136461

Update Time:2023-11-22

Ethyl 5-(methylsulfonyl)-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- ethyl 5-(methylsulfonyl)-1H-indole-2-carboxylate
- ethyl 5-methanesulphonylindole-2-carboxylate
- Ethyl 5-(methylsulfonyl)-1H-indole-2-carboxylate
- MDL： MFCD16036849
- Inchi： 1S/C12H13NO4S/c1-3-17-12(14)11-7-8-6-9(18(2,15)16)4-5-10(8)13-11/h4-7,13H,3H2,1-2H3
- InChI Key： BWJQKKTWLJTDSF-UHFFFAOYSA-N
- SMILES： S(C)(C1C=CC2=C(C=C(C(=O)OCC)N2)C=1)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 414
XLogP3: 2.4
Topological Polar Surface Area: 84.6

Ethyl 5-(methylsulfonyl)-1H-indole-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	E200975-25mg	Ethyl 5-(methylsulfonyl)-1H-indole-2-carboxylate	220679-12-9		25mg	$ 120.00	2022-06-05
TRC	E200975-50mg	Ethyl 5-(methylsulfonyl)-1H-indole-2-carboxylate	220679-12-9		50mg	$ 195.00	2022-06-05
Matrix Scientific	220472-1g	Ethyl 5-(methylsulfonyl)-1H-indole-2-carboxylate, 95% min	220679-12-9	95%	1g	$1260.00	2023-09-09
Matrix Scientific	220472-5g	Ethyl 5-(methylsulfonyl)-1H-indole-2-carboxylate, 95% min	220679-12-9	95%	5g	$3780.00	2023-09-09

Ethyl 5-(methylsulfonyl)-1H-indole-2-carboxylate Related Literature

1. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
2. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
4. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
5. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219

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